Cas no 2361643-89-0 (Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-4-carboxylate)

• Product Name: Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-4-carboxylate
• CAS No: 2361643-89-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5971467
• PubChem ID: 134714859
• Update Time: 2025-05-21

Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2361643-89-0
• Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-4-carboxylate
• methyl 2-oxo-1,3-dihydropyrrolo[2,3-c]pyridine-4-carboxylate
• methyl 2-oxo-1H,2H,3H-pyrrolo[2,3-c]pyridine-4-carboxylate
• Z3386909511
• EN300-6732571
• CS-0058493

• Inchi： 1S/C9H8N2O3/c1-14-9(13)6-3-10-4-7-5(6)2-8(12)11-7/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： XNFLGAUWAPVNIS-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C(=O)OC)=CN=CC=2N1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.3Ų

Additional information on Methyl 2-oxo-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine-4-carboxylate

Methyl 2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-C]Pyridine-4-Carboxylate: A Comprehensive Overview

Methyl 2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-C]Pyridine-4-Carboxylate, also known by its CAS number 2361643-89-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic structures with unique electronic properties and bioactivity. Its structure comprises a pyrrole ring fused with a pyridine ring, featuring an oxo group at position 2 and a methyl ester at position 4. These structural elements contribute to its potential as a building block for advanced materials and bioactive molecules.

The synthesis of Methyl 2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-C]Pyridine-4-Carboxylate typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or cyclization processes. Recent studies have highlighted the efficiency of microwave-assisted synthesis in producing this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyrrolopyridine core is known to exhibit significant biological activity, including anti-inflammatory, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation. Furthermore, its methyl ester functionality makes it an ideal candidate for further functionalization, enabling the creation of more complex bioactive molecules.

In addition to its pharmacological applications, Methyl 2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-C]Pyridine-4-Carboxylate has shown potential in materials science. Its aromatic structure and conjugated system make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Recent research has focused on optimizing its electronic properties through substitution patterns and self-assembling behaviors.

The study of this compound has also led to advancements in understanding the reactivity of pyrrolopyridines under various conditions. For example, investigations into its thermal stability and photochemical behavior have provided insights into its suitability for high-performance materials. Moreover, computational chemistry techniques have been employed to predict its interaction with biological targets, further aiding in drug design efforts.

In conclusion, Methyl 2-Oxo-2,3-Dihydro-1H-Pyrrolo[2,3-C]Pyridine-4-Carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.